Cas no 5041-82-7 (Isorhamnetin-3-O-glucoside)

• Product Name: Isorhamnetin-3-O-glucoside
• CAS No: 5041-82-7
• MF: C₂₂H₂₂O₁₂
• MW: 478.402887821198
• MDL: MFCD00017689
• CID: 45493
• PubChem ID: 5318645
• Update Time: 2025-06-14

Isorhamnetin-3-O-glucoside Chemical and Physical Properties

Names and Identifiers

• Isorhamnetin-3-O-glucoside
• Isorhamnetin-3-O-β-D-Glucoside
• 4H-1-Benzopyran-4-one,3-(b-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• Isorhamnetin 3-O-glucoside
• ISORHAMNETIN-3-GLUCOSIDE
• ISORHAMNETIN-3-O-GLUCOSIDE(P)
• ISORHAMNETIN-3-O-GLUCOSIDE(RG) PrintBack
• Trametinib (GSK1120212)
• 3-GlucosylisorhaMnetin
• Isorhamnetin-3-glucopyranoside
• Isorhamnetin-3-O-Beta-D-Glucoside
• isorhamnetin 3-O-beta-D-glucopyranoside
• BI252A6EPL
• Isorhamnetin 3-glucoside
• Isorhamnetin-3-O-?-D-Glucoside
• Isorhamnetin 3-O-beta-D-glucoside
• Isorhamnetin-3-Oglucoside
• 4H-1-Benzopyran-4-one, 3-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• CQLRUIIRRZYHHS-LFXZADKFSA-N
• Isorhamnetin-3-O-
• A-D-Glucoside
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyph
• ISORHAMNETIN-3-O-GLUCOSIDE (CONSTITUENT OF GINKGO) [DSC]
• SR-05000002275
• 4H-1-Benzopyran-4-one, 3-(.beta.-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• SR-05000002275-2
• SCHEMBL2025447
• AKOS032948993
• isorhamnetin-3-Glu
• Isorhamnetin-3-O-galactoside
• NS00134343
• CHEBI:75750
• 3,4',5,7-TETRAHYDROXY-3'-METHOXYFLAVONE 3-beta-D-GLUCOPYRANOSIDE
• 1085711-35-8
• CCG-208394
• UNII-BI252A6EPL
• 3,4',5,7-TETRAHYDROXY-3'-METHOXYFLAVONE 3-.BETA.-D-GLUCOPYRANOSIDE
• CS-5409
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• DTXSID601311218
• CHEMBL234316
• Isorhamnetin 3-beta-D-glucoside
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-3-yl beta-D-glucopyranoside
• 5,7-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-3-yl .beta.-D-glucopyranoside
• BDBM50379283
• Q27145528
• A918376
• Isorhamnetin-3-O-beta-D-glucopyranoside
• ISORHAMNETIN 3-O-.BETA.-D-GLUCOPYRANOSIDE
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one
• AC-34958
• MFCD00017689
• ISORHAMNETIN-3-O-GLUCOSIDE (CONSTITUENT OF GINKGO)
• HY-N0777
• AS-82867
• NCGC00163573-01
• Isorhamnetin-3-O-b-D-Glucoside
• 5041-82-7
• 6743-92-6
• C22589

• MDL： MFCD00017689
• Inchi： 1S/C22H22O12/c1-31-12-4-8(2-3-10(12)25)20-21(17(28)15-11(26)5-9(24)6-13(15)32-20)34-22-19(30)18(29)16(27)14(7-23)33-22/h2-6,14,16,18-19,22-27,29-30H,7H2,1H3/t14-,16-,18+,19-,22+/m1/s1
• InChI Key： CQLRUIIRRZYHHS-LFXZADKFSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)OC)O)O)O)=O

Computed Properties

• Exact Mass: 478.11100
• Monoisotopic Mass: 478.11112613 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196
• Molecular Weight: 478.4
• XLogP3: 0.7

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.75
• Melting Point: 155-160°C
• Boiling Point: 834.4°C at 760 mmHg
• Flash Point: 291.3±27.8 °C
• Refractive Index: 1.75
• PSA: 199.51000
• LogP: -0.23590

Isorhamnetin-3-O-glucoside Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder: -20 ° C 3 years 4 ° C 2 years / in solvent solution: -80 ° C 6 months -20 ° C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Isorhamnetin-3-O-glucoside

Comprehensive Analysis of Isorhamnetin-3-O-glucoside (CAS No. 5041-82-7): Properties, Applications, and Health Benefits

Isorhamnetin-3-O-glucoside (CAS No. 5041-82-7), a flavonoid glycoside, has garnered significant attention in recent years due to its potential health benefits and applications in nutraceuticals and pharmaceuticals. This compound, derived from plants like Hippophae rhamnoides (sea buckthorn) and Ginkgo biloba, is a bioactive metabolite of quercetin. Its unique structure, combining the isorhamnetin aglycone with a glucose moiety, enhances its solubility and bioavailability, making it a promising candidate for therapeutic research.

The growing interest in natural antioxidants and anti-inflammatory agents has propelled Isorhamnetin-3-O-glucoside into the spotlight. Studies suggest it exhibits potent free radical scavenging activity, which aligns with the current consumer trend toward anti-aging and oxidative stress reduction. Researchers are also exploring its role in metabolic syndrome management, particularly in modulating lipid metabolism and blood glucose levels—topics frequently searched in health forums and academic databases.

From a biochemical perspective, Isorhamnetin-3-O-glucoside interacts with cellular pathways such as NF-κB and Nrf2, which are critical in inflammation and antioxidant responses. This mechanistic insight explains its potential in neuroprotection and cardiovascular health, addressing common user queries like "natural compounds for brain health" or "flavonoids for heart disease prevention." Its low toxicity profile further supports its suitability for long-term use in functional foods and supplements.

In the cosmetic industry, Isorhamnetin-3-O-glucoside is gaining traction as a skin-brightening agent and collagen synthesis enhancer. Searches for "plant-based skincare ingredients" and "flavonoids in cosmetics" reflect this demand. Analytical techniques like HPLC and LC-MS are employed to standardize its extraction and ensure purity, a key concern for manufacturers aiming to meet regulatory standards such as FDA and EFSA guidelines.

Future research directions for Isorhamnetin-3-O-glucoside include its synergistic effects with other phytochemicals and drug delivery optimization via nanoformulations. As consumers increasingly seek evidence-based natural remedies, this compound’s multidisciplinary applications position it as a versatile ingredient bridging traditional medicine and modern science.